Cas no 67693-94-1 ((3z)-6-ethenyl-3-ethylideneoxan-2-one)

(3z)-6-ethenyl-3-ethylideneoxan-2-one structure

67693-94-1 structure

Product Name:(3z)-6-ethenyl-3-ethylideneoxan-2-one

CAS No:67693-94-1

Molecular Formula:C₉H₁₂O₂

Molecular Weight:152.19038

CID:966685

PubChem ID:5774192

(3z)-6-ethenyl-3-ethylideneoxan-2-one Properties

Names and Identifiers

- (3z)-6-ethenyl-3-ethylideneoxan-2-one
- 2-Ethyliden-6-hepten-5-olid
- 2-ethylidenehept-6-en-5-olide
- 2-ethylidene-hepta-6-ene-5-olide
- 3-(cis-Ethylidene)-1-cyclopentene
- 3-Aethyliden-cyclopenten
- 3-Ethyliden-cyclopenten
- 3-ethylidene-6-vinyltetrahydro-2H-pyran-2-one
- AC1NUX6K
- NSC308931
- 67693-94-1
- NSC-308931
- SCHEMBL25097706
- +Expand
- InChIKey： YXJPKSNUBWXRRV-CLTKARDFSA-N
- Inchi： InChI=1S/C9H12O2/c1-3-7-5-6-8(4-2)11-9(7)10/h3-4,8H,2,5-6H2,1H3/b7-3-
- SMILES： CC=C1CCC(OC1=O)C=C

Computed Properties

Exact Mass: 152.08376
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 152.083729621g/mol
Heavy Atom Count: 11
Complexity: 204
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Topological Polar Surface Area: 26.3Å²

Experimental Properties

LogP: 1.82430
PSA: 26.3

(3z)-6-ethenyl-3-ethylideneoxan-2-one Synthesis

Synthetic Circuit 1

2965217-15-4

2965217-15-4

67693-94-1

67693-94-1

870-23-5

870-23-5

Reaction Conditions

1.1 Reagents: Calcium hydride ; 6 h, 185 °C

Reference

Homo- and hetero-recyclable polyesters with high refractive index from CO2, 1,3-butadiene and thiols

Zhang, Zhuorui ; et al, ChemRxiv, 2023, 1, 1-12

(3z)-6-ethenyl-3-ethylideneoxan-2-one Raw materials

2H-Pyran-2-one, 6-ethylidenetetrahydro-3-[1-(2-propen-1-ylthio)ethyl]-

(3z)-6-ethenyl-3-ethylideneoxan-2-one Preparation Products

(3z)-6-ethenyl-3-ethylideneoxan-2-one (67693-94-1)

(3z)-6-ethenyl-3-ethylideneoxan-2-one Related Literature

1. Contents list

Nanoscale, 2016,8, 9447-9460
2. Boron–noble gas covalent bonds in borenium and boronium compounds†

Ricardo Pino-Rios Phys. Chem. Chem. Phys., 2021,23, 6896-6902
3. Dinuclear manganese alkoxide complexes as catalysts for C–N bond cleavage of simple tertiary N,N-dialkylamides to give esters†

Haruki Nagae,Takahiro Hirai,Daiki Kato,Shusei Soma,Shin-ya Akebi,Kazushi Mashima Chem. Sci., 2019,10, 2860-2868
4. Inside front cover

Nanoscale, 2016,8, 12848-12848
5. The crystal structure and growth direction of Cu2S nanowire arrays fabricated on a copper surface

Suhua Wang,Shihe Yang,Zu Rong Dai,Zhong L. Wang Phys. Chem. Chem. Phys., 2001,3, 3750-3753
6. The nature and sources of laser induced isotopic fractionation in laser ablation-multicollector-inductively coupled plasma-mass spectrometry

Detlef Günther J. Anal. At. Spectrom., 2003,18, 205-212
7. Highly efficient, deep-red organic light-emitting devices using energy transfer from exciplexes†

Yuji Nagai,Jun Takahashi,Natsuki Onuma,Takashi Ito J. Mater. Chem. C, 2017,5, 527-530
8. A solvent-free synthesis of α,α′-bis(substituted benzylidene) cycloalkanones catalyzed by lanthanide amides [(Me3Si)2N]3Ln(μ-Cl)Li(THF)3 under microwave irradiation†

Enhong Sheng,Shuangliu Zhou Green Chem., 2005,7, 683-686
9. Tricyclanos: conformationally constrained nucleoside analogues with a new heterotricycle obtained from a d-ribofuranose unit†

Máté Kicsák,Attila Mándi,Szabolcs Varga,Mihály Herczeg,Gyula Batta,Attila Bényei,Anikó Borbás,Pál Herczegh Org. Biomol. Chem., 2018,16, 393-401
10. Light-emitting diode (LED)-directed green synthesis of silver nanoparticles and evaluation of their multifaceted clinical and biological activities

Sumaira Anjum,Rimsha Chaudhary,Amna Komal Khan,Mariam Hashim,Iram Anjum,Christophe Hano,Bilal Haider Abbasi RSC Adv., 2022,12, 22266-22284

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